N-benzyl-N'-(2-ethoxyphenyl)ethanediamide

• IUPAC Name: N-benzyl-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C17H18N2O3/c1-2-22-15-11-7-6-10-14(15)19-17(21)16(20)18-12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: QRBXXFLDKZDIHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-benzyl-N'-(2-ethoxyphenyl)ethanediamide, commonly known as BEA-2, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the amide family of compounds and has been shown to have a variety of interesting properties that make it useful for a range of applications.

Mechanism of Action

BEA-2 works by binding to the active site of certain enzymes and inhibiting their activity. This mechanism of action has been well-established through a variety of studies and has been shown to be effective in a range of different biological systems.
Biochemical and Physiological Effects
BEA-2 has been shown to have a range of biochemical and physiological effects. For example, it has been shown to reduce the levels of certain inflammatory markers in vitro and in vivo. It has also been shown to have potential as a treatment for certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of BEA-2 is its ability to selectively inhibit certain enzymes. This property makes it a valuable tool for studying the role of these enzymes in various biological processes. However, BEA-2 also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving BEA-2. One potential area of focus is the development of new analogs of the compound that have improved properties, such as increased solubility or reduced toxicity. Another potential area of research is the use of BEA-2 as a tool for studying the role of specific enzymes in various biological processes. Finally, there is potential for the development of BEA-2 as a therapeutic agent for a range of different diseases.

Synthesis Methods

BEA-2 is typically synthesized using a multi-step process that involves the reaction of benzylamine with 2-ethoxybenzoyl chloride. The resulting product is then treated with ethylenediamine to form the final compound. This method has been well-established and has been used to produce large quantities of BEA-2 for research purposes.

Scientific Research Applications

BEA-2 has been widely studied for its potential use in scientific research. One of the most promising areas of research involves the compound's ability to inhibit the activity of certain enzymes. This property has led to the development of BEA-2 as a potential tool for studying the role of these enzymes in various biological processes.